![molecular formula C10H11NO3 B1259827 4-Hydroxy-5-phenyltetrahydro-1,3-oxazin-2-one CAS No. 183961-08-2](/img/structure/B1259827.png)
4-Hydroxy-5-phenyltetrahydro-1,3-oxazin-2-one
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Overview
Description
4-Hydroxy-5-phenyltetrahydro-1,3-oxazin-2-one is a member of benzenes.
4-Hydroxy-5-phenyltetrahydro-1, 3-oxazin-2-one, also known as 4-OH-5-PH-O or CCMF CPD, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 4-Hydroxy-5-phenyltetrahydro-1, 3-oxazin-2-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Hydroxy-5-phenyltetrahydro-1, 3-oxazin-2-one has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 4-Hydroxy-5-phenyltetrahydro-1, 3-oxazin-2-one can be converted into 5-phenyl-1, 3-oxazinane-2, 4-dione; which is catalyzed by the enzyme alcohol dehydrogenase 1A. In humans, 4-hydroxy-5-phenyltetrahydro-1, 3-oxazin-2-one is involved in the felbamate metabolism pathway.
Scientific Research Applications
Organic Sulfites Synthesis
A study by Tabei, Kawashima, and Kato (1980) demonstrated the synthesis of bis(3-oxo-2-phenyltetrahydro-2H-1,2-oxazine-5-yl) sulfite derivatives from 5-hydroxy-2-phenyltetrahydro-2H-1,2-oxazin-3-one derivatives. This synthesis process highlights the potential of 4-Hydroxy-5-phenyltetrahydro-1,3-oxazin-2-one derivatives in organic chemistry, particularly in creating sulfite compounds with varied isomers (Tabei, Kawashima, & Kato, 1980).
Carboxyketenes Formation
George et al. (2007) explored the formation of carboxy(phenyl)ketene as a major product from the thermal fragmentation of 4-hydroxy-1,3-oxazin-6-one. This study indicates the importance of this compound in the generation of carboxyketenes, which are valuable in various chemical synthesis processes (George et al., 2007).
Acid Properties and Biological Activity
Lalaev et al. (2006) examined the acid properties of 4-Hydroxy-6H-1,3oxazin-6-ones, revealing their characteristics as weak OH acids. This study contributes to understanding the interaction of such compounds in biological media, which is crucial for their potential application in medicinal chemistry (Lalaev et al., 2006).
Novel Enantiomerically Pure Compounds
González-Rosende et al. (2004) reported the synthesis of enantiomerically pure aminodiols from chiral 4-hydroxymethyl-5-iodo-1,3-oxazin-2-ones. This research underscores the potential of this compound in synthesizing chiral compounds, which have significant applications in the development of pharmaceuticals (González-Rosende et al., 2004).
Spatial Structure Analysis
Cherkaev et al. (1993) investigated the spatial structure of some 6-alkyl-6-phenyl-tetrahydro-1,3-oxazines, demonstrating the compound's conformational properties. Understanding these structures is vital for designing drugs and other chemical compounds (Cherkaev et al., 1993).
Antimicrobial Activity
Chernov et al. (2017) synthesized new 4-hydroxy-6H-oxazin-6-ones with nitrofuran and thiophene derivatives, exhibiting bactericidal activity. This application is significant in the field of antimicrobial drug development (Chernov et al., 2017).
properties
CAS RN |
183961-08-2 |
---|---|
Molecular Formula |
C10H11NO3 |
Molecular Weight |
193.2 g/mol |
IUPAC Name |
4-hydroxy-5-phenyl-1,3-oxazinan-2-one |
InChI |
InChI=1S/C10H11NO3/c12-9-8(6-14-10(13)11-9)7-4-2-1-3-5-7/h1-5,8-9,12H,6H2,(H,11,13) |
InChI Key |
XZZMJRBYVRSAOS-UHFFFAOYSA-N |
SMILES |
C1C(C(NC(=O)O1)O)C2=CC=CC=C2 |
Canonical SMILES |
C1C(C(NC(=O)O1)O)C2=CC=CC=C2 |
synonyms |
4-hydroxy-5-phenyl-1,3-oxazaperhydroin-2-one 4-hydroxy-5-phenyltetrahydro-1,3-oxazin-2-one 4-OH-5-Ph-O CCMF cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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